Cas no 2229304-63-4 (2-chloro-3,6-difluorobenzene-1-carbothioamide)

• Product Name: 2-chloro-3,6-difluorobenzene-1-carbothioamide
• CAS No: 2229304-63-4
• MF: C₇H₄ClF₂NS
• MW: 207.62816619873
• CID: 6197761
• PubChem ID: 165637806
• Update Time: 2025-08-05

2-chloro-3,6-difluorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,6-difluorobenzene-1-carbothioamide
• 2229304-63-4
• EN300-1993974

• Inchi： 1S/C7H4ClF2NS/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H2,11,12)
• InChI Key： QKURIIQTPASCFY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(N)=S)F)F

Computed Properties

• Exact Mass: 206.9721043g/mol
• Monoisotopic Mass: 206.9721043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-chloro-3,6-difluorobenzene-1-carbothioamide

Comprehensive Overview of 2-Chloro-3,6-difluorobenzene-1-carbothioamide (CAS No. 2229304-63-4)

The compound 2-chloro-3,6-difluorobenzene-1-carbothioamide (CAS No. 2229304-63-4) is a fluorinated benzene derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring chloro and difluoro substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel herbicides, fungicides, and small-molecule drugs targeting metabolic pathways.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability, bioavailability, and lipophilicity. 2-Chloro-3,6-difluorobenzene-1-carbothioamide aligns with this trend, as its carbothioamide functional group offers versatile reactivity for further derivatization. This property is particularly relevant in medicinal chemistry, where thioamide-containing scaffolds are explored for their enzyme inhibitory effects. A growing number of studies focus on its utility in crop protection and drug discovery, addressing global challenges like antimicrobial resistance and food security.

From a synthetic perspective, the compound’s heterocyclic analogs have garnered attention in high-throughput screening libraries. Its CAS No. 2229304-63-4 is frequently cited in patents related to kinase inhibitors and GPCR modulators, reflecting its industrial relevance. Environmental scientists also investigate its degradation profile to ensure compliance with green chemistry principles. As sustainability becomes a priority, the development of eco-friendly synthesis routes for such intermediates is a key research focus.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 2-chloro-3,6-difluorobenzene-1-carbothioamide. Purity and stability data are essential for regulatory submissions, especially in pharmaceutical GMP applications. The compound’s structure-activity relationships (SAR) are often discussed in forums on computational chemistry, where in silico modeling predicts its interactions with biological targets. These insights accelerate the design of next-generation therapeutic agents.

Market analysts note rising investments in fluorine chemistry, with CAS No. 2229304-63-4 exemplifying niche demand. Its applications extend to material science, where fluorinated aromatics improve polymer performance. For researchers, access to reliable supplier databases and safety data sheets (SDS) ensures responsible handling. Collaborative platforms highlight its role in cross-coupling reactions, a hot topic in catalysis research.

In summary, 2-chloro-3,6-difluorobenzene-1-carbothioamide represents a convergence of multidisciplinary science. Its versatility underscores the importance of specialty chemicals in solving modern industrial and health challenges. Future studies may explore its bioconjugation potential or nanocarrier integration, further expanding its utility.